5-bromo-2-chloro-N-(2-hydroxy-2-(naphthalen-1-yl)ethyl)benzamide

• IUPAC Name: 5-bromo-2-chloro-N-(2-hydroxy-2-naphthalen-1-ylethyl)benzamide
• InChI: InChI=1S/C19H15BrClNO2/c20-13-8-9-17(21)16(10-13)19(24)22-11-18(23)15-7-3-5-12-4-1-2-6-14(12)15/h1-10,18,23H,11H2,(H,22,24)
• InChI Key: ACOJVJYQTWMVKK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C(CNC(=O)C3=C(C=CC(=C3)Br)Cl)O
• Molecular Formula: C19H15BrClNO2
• Molecular Weight: 404.7 g/mol

Description

5-bromo-2-chloro-N-(2-hydroxy-2-(naphthalen-1-yl)ethyl)benzamide, also known as BHNE, is a synthetic compound that belongs to the class of benzamide derivatives. BHNE has been widely studied for its potential application in scientific research, particularly in the field of cancer research.

Scientific Research Applications

Pharmaceutical Applications

This compound is used in diverse scientific research applications due to its unique properties and structure. Its versatility enables its utilization in various fields, including pharmaceuticals. For example, it’s used as an intermediate in the production of certain drugs.

Reactions at the Benzylic Position

The compound could be used in studies of reactions at the benzylic position. These reactions are important in organic chemistry and the development of new synthetic methods.

Study of Indole Derivatives

Although not an indole derivative itself, this compound could potentially be used in studies of indole derivatives. Indole derivatives have diverse biological activities and are of great interest in pharmaceutical research.

Antiviral Research

While not directly mentioned in the sources, similar compounds have been used in antiviral research. Therefore, it’s possible that this compound could also have potential applications in this field.